Cas no 5096-57-1 ((S)-(-)-Canadine)

(S)-(-)-Canadine structure
(S)-(-)-Canadine structure
Product Name:(S)-(-)-Canadine
CAS No:5096-57-1
MF:C20H21NO4
MW:339.38504576683
CID:94935
PubChem ID:21171
Update Time:2025-04-18

(S)-(-)-Canadine Chemical and Physical Properties

Names and Identifiers

    • canadine
    • 13aa-Berbine,9,10-dimethoxy-2,3-(methylenedioxy)- (8CI)
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-, (S)-
    • Canadine (6CI,7CI)
    • (-)-Canadine
    • (-)-Tetrahydroberberine
    • (-)-a-Canadine
    • (S)-(-)-7,8,13,13a-Tetrahydroberberine
    • (S)-(-)-Canadine
    • (S)-(-)-Tetrahydroberberine
    • (S)-Canadine
    • 9,10-Dimethoxy-2,3-(methylenedioxy)-13aa-berbine
    • l-Canadine
    • a-Canadine
    • HDHHC
    • HU243
    • [ "(S)-(-)-Canadine", " Tetrahydroberberine" ]
    • Canadine l-form
    • (S)-Tetrahydroberberine
    • Q97V5BUT9D
    • 9,10-Dimethoxy-2,3-(methylenedioxy)berbine
    • Tetrahydroberberine,THB
    • Q4382087
    • CS-0016842
    • Canadine (Tetrahydroberberine)
    • AKOS032962408
    • 9,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-benzo[g][1,3]benzodioxolo[5,6-a]quinolizine
    • EINECS 225-815-0
    • Z2216911272
    • (13aS)-9,10-dimethoxy-5,8,13,13a-tetrahydro-6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
    • FS-9942
    • CHEMBL490533
    • (13aS)-5, 8, 13, 13a-tetrahydro-9, 10-dimethoxy-6H-benzo[g] -1,3-benzodioxolo[5, 6-a]quinolizine
    • 5,6,13,13a-Tetrahydro-9,10-dimethoxy-2,3-(methylenedioxy)-8H-dibenzo(a,g)quinolizine
    • (13aS)-9,10-dimethoxy-5,8,13,13a-tetrahydro-2H,6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
    • 5096-57-1
    • NSC 36351
    • (13aS)-5,8,13,13a-Tetrahydro-9,10-dimethoxy-6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine
    • .ALPHA.-CANADINE
    • UNII-Q97V5BUT9D
    • 6H-BENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINE, 5,8,13,13A-TETRAHYDRO-9,10-DIMETHOXY-, (13AS)-
    • HY-N1418
    • 6H-Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-, (S)-
    • CHEBI:16592
    • alpha-canadine
    • Canadine, (-)-
    • (1S)-16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-2,4(8),9,15(20),16,18-hexaene
    • SCHEMBL432394
    • CCG-36046
    • DTXSID10110003
    • C03329
    • BDBM50429047
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-, (13aS)-
    • 13a-alpha-BERBINE, 9,10-DIMETHOXY-2,3-(METHYLENEDIOXY)-
    • CANADINE L-FORM [MI]
    • NS00032174
    • Canadine, (.+-.)-
    • Berbine, 9,10-dimethoxy-2,3-(methylenedioxy)-, (.+-.)-
    • SMR000393885
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10,dimethoxy-, (.+-.)-
    • DL-Canadine
    • Tetrahydroumbellatine
    • MLS001202314
    • (.+-.)-Canadine
    • Tetrahydroberberine
    • (.+-.)-Tetrahydroberberine
    • CANADINE (DL-)
    • MLSMR
    • Xanthopuccine
    • 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-, (13aS)-
    • Inchi： 1S/C20H21NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,8-9,16H,5-7,10-11H2,1-2H3/t16-/m0/s1
    • InChI Key： VZTUIEROBZXUFA-INIZCTEOSA-N
    • SMILES： O1COC2C1=CC1=C(C=2)CCN2CC3C(=C(C=CC=3C[C@H]21)OC)OC

Computed Properties

  • Exact Mass: 339.14700
  • Monoisotopic Mass: 339.14705815 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.2
  • Molecular Weight: 339.4
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2270 (rough estimate)
  • Melting Point: 135°
  • Boiling Point: 475.36°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
  • PSA: 40.16000
  • LogP: 3.02590
  • Specific Rotation: D22 -308°; -317° (c = 0.28; 0.4, both in methanol)

(S)-(-)-Canadine Security Information

(S)-(-)-Canadine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C175180-25mg
(S)-(-)-Canadine
 5096-57-1
25mg
 $ 234.00 2023-09-08
TRC
C175180-250mg
(S)-(-)-Canadine
 5096-57-1
250mg
 $ 1774.00 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN3574-1 mg
Canadine
 5096-57-1
1mg
 ￥2035.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-504597-25 mg
(S)-(-)-Canadine,
 5096-57-1
25mg
 ￥2,858.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-504597-25mg
(S)-(-)-Canadine,
 5096-57-1
25mg
 ￥2858.00 2023-09-05
TargetMol Chemicals
TN3574-5mg
Canadine
 5096-57-1
5mg
 ￥ 1900 2024-07-20
TargetMol Chemicals
TN3574-5 mg
Canadine
 5096-57-1 98%
5mg
 ￥ 9,200 2023-07-11
TargetMol Chemicals
TN3574-1 mL * 10 mM (in DMSO)
Canadine
 5096-57-1 98%
1 mL * 10 mM (in DMSO)
 ￥ 9200 2023-09-15
A2B Chem LLC
AG25633-1mg
Canadine
 5096-57-1 ≥98%
1mg
 $24.00 2024-04-19
A2B Chem LLC
AG25633-5mg
Canadine
 5096-57-1 ≥98%
5mg
 $99.00 2024-04-19

(S)-(-)-Canadine Related Literature

Related Categories

5096-57-1 ((S)-(-)-Canadine) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.